Cas no 77147-45-6 (Butanoic acid, 2,4-dichloro-4-fluoro-, ethyl ester)

• Product Name: Butanoic acid, 2,4-dichloro-4-fluoro-, ethyl ester
• CAS No: 77147-45-6
• MF: C₆H₉Cl₂FO₂
• MW: 203.038863897324
• MDL: MFCD24477335
• CID: 5233804
• Update Time: 2026-03-08

Butanoic acid, 2,4-dichloro-4-fluoro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2,4-dichloro-4-fluoro-, ethyl ester

• MDL： MFCD24477335
• Inchi： 1S/C6H9Cl2FO2/c1-2-11-6(10)4(7)3-5(8)9/h4-5H,2-3H2,1H3
• InChI Key： DKVRKEUONCGUBY-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(Cl)CC(Cl)F

Additional information on Butanoic acid, 2,4-dichloro-4-fluoro-, ethyl ester

Comprehensive Guide to Butanoic acid, 2,4-dichloro-4-fluoro-, ethyl ester (CAS No. 77147-45-6)

Butanoic acid, 2,4-dichloro-4-fluoro-, ethyl ester (CAS No. 77147-45-6) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This ester derivative, featuring both chloro and fluoro substituents, exhibits unique reactivity, making it valuable in synthetic chemistry. With the growing demand for halogenated compounds in drug discovery, understanding its properties and applications is essential for researchers and industry professionals.

The molecular structure of 2,4-dichloro-4-fluoro ethyl butanoate includes a butanoic acid backbone modified with two chlorine atoms and one fluorine atom at specific positions. This arrangement enhances its electrophilic character, enabling it to participate in nucleophilic substitution reactions—a key feature in synthesizing bioactive molecules. Recent studies highlight its role in developing herbicide intermediates and antimicrobial agents, aligning with the increasing focus on sustainable agriculture and novel antibiotics.

From a physicochemical perspective, ethyl 2,4-dichloro-4-fluorobutanoate is typically a colorless to pale-yellow liquid with a moderate boiling point. Its solubility in organic solvents like dichloromethane and ethanol makes it compatible with standard laboratory workflows. Researchers often inquire about its stability under acidic conditions or compatibility with Grignard reagents—common queries in synthetic organic chemistry forums.

In pharmaceutical applications, this compound serves as a precursor for fluoroquinolone analogs, addressing the urgent need for new antibacterial drugs amid rising antibiotic resistance. Its CAS 77147-45-6 identifier frequently appears in patent literature related to heterocyclic compound synthesis. Additionally, the agrochemical sector leverages its halogen-rich structure to develop next-generation crop protection agents, particularly against fungal pathogens.

Market trends indicate heightened interest in halogenated building blocks like Butanoic acid, 2,4-dichloro-4-fluoro-, ethyl ester, driven by advancements in green chemistry methodologies. Suppliers now emphasize improved synthetic routes to reduce byproducts—a response to environmental regulations. Analytical techniques such as GC-MS and NMR are critical for quality control, as purity directly impacts downstream reactions.

Safety protocols for handling ethyl 2,4-dichloro-4-fluorobutanoate prioritize proper ventilation and PPE, reflecting broader industry standards for laboratory chemical management. While not classified as hazardous under standard thresholds, its reactive sites warrant cautious storage away from strong bases. These operational insights are frequently searched by EHS (Environment, Health, and Safety) professionals optimizing lab workflows.

Future research directions may explore enzymatic esterification to produce CAS 77147-45-6 more sustainably—an emerging topic in biocatalysis circles. As regulatory scrutiny on halogenated compounds intensifies, documentation of its ecological impact assessment data will grow in importance, particularly for REACH compliance in European markets.